Cas no 1369174-80-0 ((5,6,7-trifluoroisoquinolin-1-yl)methanamine)

• Product Name: (5,6,7-trifluoroisoquinolin-1-yl)methanamine
• CAS No: 1369174-80-0
• MF: C₁₀H₇F₃N₂
• MW: 212.171192407608
• MDL: MFCD26667547
• CID: 5208659
• PubChem ID: 82573581
• Update Time: 2025-10-30

(5,6,7-trifluoroisoquinolin-1-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinemethanamine, 5,6,7-trifluoro-
• (5,6,7-trifluoroisoquinolin-1-yl)methanamine

• MDL： MFCD26667547
• Inchi： 1S/C10H7F3N2/c11-7-3-6-5(9(12)10(7)13)1-2-15-8(6)4-14/h1-3H,4,14H2
• InChI Key： YGLHGXRLFQKSEQ-UHFFFAOYSA-N
• SMILES： C1(CN)C2=C(C(F)=C(F)C(F)=C2)C=CN=1

Additional information on (5,6,7-trifluoroisoquinolin-1-yl)methanamine

Comprehensive Overview of (5,6,7-Trifluoroisoquinolin-1-yl)methanamine (CAS No. 1369174-80-0)

(5,6,7-Trifluoroisoquinolin-1-yl)methanamine, with the CAS number 1369174-80-0, is a fluorinated isoquinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic amines, which are pivotal in drug discovery due to their structural versatility and bioactivity. The presence of three fluorine atoms at positions 5, 6, and 7 enhances its electronic properties, making it a valuable intermediate for designing targeted therapies and small-molecule inhibitors.

In recent years, the demand for fluorinated compounds like (5,6,7-trifluoroisoquinolin-1-yl)methanamine has surged, driven by their applications in medicinal chemistry and material science. Researchers are particularly interested in its potential as a building block for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound's unique trifluorinated structure contributes to improved metabolic stability and binding affinity, addressing key challenges in drug development.

The synthesis of CAS 1369174-80-0 involves multi-step organic reactions, including fluorination and amination processes, which are optimized for high yield and purity. Its molecular weight and logP value make it suitable for blood-brain barrier penetration, a property highly sought after in central nervous system (CNS) drug design. This aligns with current trends in neurodegenerative disease research, where fluorinated scaffolds are explored for their potential in Alzheimer's and Parkinson's therapies.

Beyond pharmaceuticals, (5,6,7-trifluoroisoquinolin-1-yl)methanamine is investigated for its role in agrochemical formulations. The trifluoromethyl group is known to enhance pesticidal activity, and this compound's structural features could lead to novel crop protection agents. With growing concerns about sustainable agriculture, such innovations are pivotal in reducing environmental impact while maintaining efficacy.

From a commercial perspective, the global market for fluorinated isoquinolines is expanding, with CAS 1369174-80-0 being a key player. Suppliers and manufacturers emphasize high-purity grades to meet the stringent requirements of GMP compliance and regulatory approvals. Analytical techniques like HPLC and NMR are routinely employed to verify its quality, ensuring consistency for end-users in R&D laboratories and industrial-scale production.

In summary, (5,6,7-trifluoroisoquinolin-1-yl)methanamine (CAS No. 1369174-80-0) represents a cutting-edge compound with multifaceted applications. Its trifluorinated isoquinoline core offers unique advantages in drug discovery, agrochemical development, and material innovation, positioning it as a molecule of high contemporary relevance. As research progresses, its role in addressing global health and sustainability challenges is expected to grow exponentially.